Cas no 66333-29-7 (3-hydroxycyclohex-1-enecarbonitrile)

• Product Name: 3-hydroxycyclohex-1-enecarbonitrile
• CAS No: 66333-29-7
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 2123159
• PubChem ID: 11147709
• Update Time: 2025-04-21

3-hydroxycyclohex-1-enecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxycyclohex-1-enecarbonitrile
• 1-cyano-3-hydroxy-1-cyclohexene;3-hydroxy-cyclohex-1-enecarbonitrile;3-Hydroxy-cyclohex-1-encarbonitril;
• SCHEMBL14820767
• 66333-29-7
• DA-03797
• 3-cyano-2-cyclohexenol
• AKOS014572610

• Inchi： 1S/C7H9NO/c8-5-6-2-1-3-7(9)4-6/h4,7,9H,1-3H2
• InChI Key： LKDIPHAFHPYCOL-UHFFFAOYSA-N
• SMILES： OC1C=C(C#N)CCC1

Computed Properties

• Exact Mass: 123.06800
• Monoisotopic Mass: 123.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02000
• LogP: 0.98118